5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
Overview
Description
5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid (5-Cl-3-FMCB) is an important intermediate in the synthesis of a variety of organic compounds. It is a colorless solid that can be easily synthesized in the laboratory using a variety of methods. 5-Cl-3-FMCB has been used in many scientific research applications, including the synthesis of pharmaceuticals, polymers, and other materials. In addition, it has been used to study the mechanism of action of various compounds and the biochemical and physiological effects of those compounds.
Scientific Research Applications
5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, polymers, and other materials. It has also been used in the synthesis of various compounds, such as amines, carboxylic acids, and other organic compounds. In addition, it has been used to study the mechanism of action of various compounds and the biochemical and physiological effects of those compounds.
Mechanism of Action
The mechanism of action of 5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. It is also believed to act as an antioxidant, which may help to reduce oxidative stress and inflammation. Additionally, it is believed to act as an anti-inflammatory agent, which may help to reduce inflammation in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% have not been studied extensively. However, it is believed to have a variety of effects on the body, including the inhibition of certain enzymes, antioxidant activity, and anti-inflammatory activity. Additionally, it is believed to have a protective effect on the liver and kidney and to reduce the risk of certain diseases, such as cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments include its low cost, ease of synthesis, and availability. Additionally, it has been shown to be stable in a variety of solvents and has a wide range of applications. The limitations of using 5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in laboratory experiments include the lack of information about its mechanism of action, its potential toxicity, and the lack of information about its biochemical and physiological effects.
Future Directions
For the use of 5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% include further research into its mechanism of action, biochemical and physiological effects, and potential toxicity. Additionally, further research into its potential therapeutic applications, such as its potential to reduce oxidative stress and inflammation, is needed. Additionally, further research into its potential to reduce the risk of certain diseases, such as cancer, is needed. Finally, further research into its potential to be used in the synthesis of pharmaceuticals, polymers, and other materials is needed.
Synthesis Methods
5-Chloro-3-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% can be synthesized through a variety of methods, including the direct reaction of chloroform and 3-fluoro-5-methoxycarbonylphenylbenzoic acid, the reaction of 3-fluoro-5-methoxycarbonylphenylbenzoic acid with a mixture of hydrochloric acid and sulfuric acid, and the reaction of 3-fluoro-5-methoxycarbonylphenylbenzoic acid and phosphorus pentachloride. The direct reaction of chloroform and 3-fluoro-5-methoxycarbonylphenylbenzoic acid is the most commonly used method and yields the highest yield.
properties
IUPAC Name |
3-chloro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClFO4/c1-21-15(20)11-3-9(6-13(17)7-11)8-2-10(14(18)19)5-12(16)4-8/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVQILMZSZVRLTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C2=CC(=CC(=C2)Cl)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClFO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691538 |
Source
|
| Record name | 5-Chloro-3'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00691538 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262010-25-2 |
Source
|
| Record name | 5-Chloro-3'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00691538 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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